Cas no 2227692-61-5 ((1S)-2,2,2-trifluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol)

• Product Name: (1S)-2,2,2-trifluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol
• CAS No: 2227692-61-5
• MF: C₁₃H₁₁F₃O₂
• MW: 256.220454454422
• CID: 5896980
• PubChem ID: 165636796
• Update Time: 2025-10-17

(1S)-2,2,2-trifluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1S)-2,2,2-trifluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol
• 2227692-61-5
• EN300-1971937
• (1S)-2,2,2-trifluoro-1-[5-(4-methylphenyl)furan-2-yl]ethan-1-ol

• Inchi： 1S/C13H11F3O2/c1-8-2-4-9(5-3-8)10-6-7-11(18-10)12(17)13(14,15)16/h2-7,12,17H,1H3/t12-/m0/s1
• InChI Key： XUEUZOKYTIYIRQ-LBPRGKRZSA-N
• SMILES： FC([C@H](C1=CC=C(C2C=CC(C)=CC=2)O1)O)(F)F

Computed Properties

• Exact Mass: 256.07111408g/mol
• Monoisotopic Mass: 256.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 33.4Ų

Additional information on (1S)-2,2,2-trifluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol

Research Brief on (1S)-2,2,2-trifluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol (CAS: 2227692-61-5)

The compound (1S)-2,2,2-trifluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol (CAS: 2227692-61-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the chiral nature of (1S)-2,2,2-trifluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol, which plays a crucial role in its interaction with biological targets. The trifluoromethyl group and the furan moiety are particularly noteworthy, as they contribute to the compound's stability and binding affinity. Researchers have employed advanced spectroscopic techniques, including NMR and X-ray crystallography, to elucidate its three-dimensional structure and confirm its stereochemical configuration.

In vitro and in vivo studies have demonstrated that this compound exhibits promising activity against a range of biological targets, including enzymes involved in inflammatory pathways and certain types of cancer cell lines. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that (1S)-2,2,2-trifluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol acts as a potent inhibitor of cyclooxygenase-2 (COX-2), suggesting its potential as a lead compound for developing novel anti-inflammatory drugs.

The synthesis of (1S)-2,2,2-trifluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol has also been a focal point of recent research. A team at the University of Cambridge developed an efficient asymmetric synthesis route, achieving high enantiomeric purity (>99% ee) and yield (85%). This breakthrough, detailed in a 2022 article in Organic Letters, has significant implications for scalable production, making the compound more accessible for further pharmacological studies.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of (1S)-2,2,2-trifluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol. Preliminary data indicate that the compound has moderate bioavailability and a relatively short half-life in plasma, which may limit its therapeutic utility. Current research efforts are focused on structural modifications to improve these parameters while retaining its biological activity.

In conclusion, (1S)-2,2,2-trifluoro-1-5-(4-methylphenyl)furan-2-ylethan-1-ol represents a promising scaffold for drug discovery, with demonstrated activity against clinically relevant targets. Future studies should prioritize the optimization of its pharmacokinetic profile and the exploration of its mechanism of action at the molecular level. The compound's unique structural features and biological activity make it a valuable subject for ongoing research in chemical biology and medicinal chemistry.